Cas no 287922-66-1 (3-Cyano-4-(trifluoromethyl)pyridinium-1-olate)

• Product Name: 3-Cyano-4-(trifluoromethyl)pyridinium-1-olate
• CAS No: 287922-66-1
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 2619014
• Update Time: 2023-08-07

3-Cyano-4-(trifluoromethyl)pyridinium-1-olate Chemical and Physical Properties

Names and Identifiers

• 3-cyano-4-(trifluoromethyl)pyridinium-1-olate
• 3-cyano-4-(trifluoromethyl)pyridin-1-ium-1-olate
• RGWILBFOFXSZFO-UHFFFAOYSA-N
• SBB090690
• FCH1116318
• 4-(trifluoromethyl)nicotinonitrile 1-oxide
• 1-hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile
• 3-Cyano-4-(trifluoromethyl)pyridinium-1-olate

• Inchi： 1S/C7H3F3N2O/c8-7(9,10)6-1-2-12(13)4-5(6)3-11/h1-2,4H
• InChI Key： RGWILBFOFXSZFO-UHFFFAOYSA-N
• SMILES： FC(C1C=C[N+](=CC=1C#N)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Topological Polar Surface Area: 49.2